N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-4-nitrobenzamide

• IUPAC Name: N-(9,10-dioxoanthracen-2-yl)-4-nitrobenzamide
• InChI: InChI=1S/C21H12N2O5/c24-19-15-3-1-2-4-16(15)20(25)18-11-13(7-10-17(18)19)22-21(26)12-5-8-14(9-6-12)23(27)28/h1-11H,(H,22,26)
• InChI Key: NHUIBDGUZYKBPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H12N2O5
• Molecular Weight: 372.3 g/mol

Description

The compound seems to be a derivative of anthraquinone. Anthraquinones are a class of naturally occurring phenolic compounds with potential applications in various fields due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of similar compounds was characterized by various spectroscopic methods such as 1H-NMR, 13C-NMR, IR, GC-MS.

Chemical Reactions Analysis

The reaction of N,N’-disubstituted thioureas with α-bromo ketones has been described in the literature. This reaction provides access to various N-substituted 2-iminothiazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds were analyzed using various methods. For example, the synthesized target compound was fully characterized by various spectroscopic methods (1H-NMR, 13C-NMR, IR, GC-MS).

Mechanism of Action

Target of Action

It’s known that the compound possesses an n, o-bidentate directing group, potentially suitable for metal-catalyzed c-h bond functionalization reactions . This suggests that the compound may interact with metal ions in biological systems, influencing their activity and potentially altering cellular processes.

Mode of Action

The compound’s structure suggests it may function as a chelating agent, binding to metal ions through its n, o-bidentate directing group . This could influence the reactivity of these ions, potentially affecting various biochemical reactions.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-4-nitrobenzamide in lab experiments is its potent biological activity, which allows for the study of various cellular processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-4-nitrobenzamide. One potential direction is the development of new cancer therapies based on the anti-tumor activity of this compound. Another potential direction is the investigation of the anti-inflammatory activity of this compound for the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-4-nitrobenzamide involves the condensation of 4-nitrobenzamide and 9,10-anthraquinone in the presence of a catalytic amount of acetic acid. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

N-(9,10-dioxo-9,10-dihydroanthracen-2-yl)-4-nitrobenzamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit significant anti-tumor activity, making it a promising candidate for the development of new cancer therapies. In addition, this compound has been found to exhibit potent anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.